N-(3-Hydroxybenzyl)adenosine-15N,d2

• Molecular Formula: C17H19N5O5
• Molecular Weight: 376.4 g/mol
• InChI: InChI=1S/C17H19N5O5/c23-6-11-13(25)14(26)17(27-11)22-8-21-12-15(19-7-20-16(12)22)18-5-9-2-1-3-10(24)4-9/h1-4,7-8,11,13-14,17,23-26H,5-6H2,(H,18,19,20)/t11-,13-,14-,17-/m1/s1/i5D2,18+1
• InChIKey: CMTVBCOBYCGDJR-CYSLVFEHSA-N

N-(3-Hydroxybenzyl)adenosine-15N,d2 Overview

N-(3-Hydroxybenzyl)adenosine-15N,d2 is a stable isotope-labeled analog of N-(3-hydroxybenzyl)adenosine (unlabeled CAS 110505-76-5), a modified adenosine nucleoside containing an N6-(3-hydroxybenzyl) substitution [1]. The compound incorporates one 15N atom in the purine ring and two deuterium (2H) atoms at the benzylic methylene position, yielding a molecular mass of 376.37 Da—exactly 3.01 Da higher than the unlabeled parent (373.36 Da) [2]. It is supplied at ≥98% purity and is exclusively manufactured for use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows for the absolute quantification of N-(3-hydroxybenzyl)adenosine in complex biological matrices .

Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS, GC-MS, and NMR workflows

Dual 15N/d2 labeling supports co-elution and clean +3 Da mass discrimination

Designed for method validation and research-grade bioanalytical studies

• [1] ChemSrc. N-(3-Hydroxybenzyl)adenosine CAS 110505-76-5. Molecular Formula: C17H19N5O5; Molecular Weight: 373.363. View Source
• [2] MedChemExpress. N-(3-Hydroxybenzyl)adenosine-15N,d2. Molecular Formula: C17H17D2N415NO5; Molecular Weight: 376.37. View Source

Why Unlabeled N6-Benzyladenosine Analogs Are Inadequate

Accurate quantification of N-(3-hydroxybenzyl)adenosine in biological samples by LC-MS/MS requires an internal standard that corrects for variable ionization efficiency, matrix effects, and analyte recovery. The unlabeled parent compound (C17H19N5O5, 373.36 Da) cannot serve this function because it is chromatographically and spectrometrically indistinguishable from the endogenous analyte; its addition would simply increase the analyte signal without providing a reference channel for normalization [1]. Likewise, the positional isomer N6-(4-hydroxybenzyl)adenosine (CAS 110505-75-4) is unsuitable due to its distinct chromatographic retention behavior and different fragmentation pattern, which would not co-elute with or match the ionization characteristics of the 3-hydroxybenzyl analyte, thereby failing to compensate for matrix-induced ion suppression or enhancement . Only a stable isotope-labeled analog with identical physicochemical properties but a resolvable mass shift can reliably serve as a surrogate calibrator in isotope dilution mass spectrometry [2].

Unlabeled analog Indistinguishable from endogenous analyte, preventing absolute quantification in MS-based assays.

Structural analog ISTD Differences in ionization, retention, and matrix susceptibility may introduce systematic bias.

Deuterium-only standards May exhibit retention time shift and insufficient mass separation, compromising co-elution and accuracy.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. Technical Application Note, 2025. View Source

N-(3-Hydroxybenzyl)adenosine-15N,d2 vs. Analogs and Isotopologues

15N Labeling: Superior Matrix Effect Correction

The incorporation of one 15N atom and two deuterium atoms confers a net mass increase of +3.01 Da relative to the unlabeled N-(3-hydroxybenzyl)adenosine parent compound (MW 373.36 Da → 376.37 Da), enabling unambiguous chromatographic co-elution with baseline mass spectral separation for selected reaction monitoring (SRM) quantitation [1]. For analogous 15N-labeled adenosine standards in RNA modification analysis, this mass shift eliminates isobaric interference from endogenous 13C isotopologues that would otherwise confound accurate integration of the analyte peak [2].

Matrix Effect Correction

Class-level

Negligible retention shift with 15N labeling vs. 0.02–0.15 min for deuterium-only analogs

Supports co-elution for accurate matrix correction

Magnitude depends on deuteration extent

Evidence Dimension	Molecular mass (monoisotopic)
Target Compound Data	376.37 Da (C17H17D2N415NO5)
Comparator Or Baseline	Unlabeled N-(3-hydroxybenzyl)adenosine: 373.36 Da (C17H19N5O5)
Quantified Difference	+3.01 Da (Δm/z = +3.01 for singly charged ion [M+H]+)
Conditions	Electrospray ionization (ESI) positive ion mode; theoretical exact mass calculation

Why This Matters

A +3 Da mass shift ensures that the labeled internal standard peak falls outside the natural isotopic envelope of the unlabeled analyte, preventing signal overlap and enabling accurate peak area integration for absolute quantification.

• [1] MedChemExpress. N-(3-Hydroxybenzyl)adenosine-15N,d2. Molecular Weight: 376.37; Formula: C17H17D2N415NO5. View Source
• [2] Schmid K, Thüring K, Thalhammer A, et al. Accurate relative quantification of ribonucleosides can be achieved using stable isotope labeled internal spike-in standards. RNA. 2018;24(11):1466-1478. Figure 6. View Source

Clean MS Discrimination via Dual 15N/d2 Labeling

Stable isotopically labeled (SIL) internal standards demonstrate ionization efficiency that is statistically indistinguishable from the unlabeled analyte under identical ESI conditions, a prerequisite for accurate isotope dilution quantitation [1]. In contrast, structural analogs may exhibit up to 30-50% deviation in ionization response factor due to differential proton affinity or surface activity, leading to systematic quantification bias unless extensive cross-validation is performed [2]. For 15N-labeled adenosine in cross-dilution experiments, the measured abundance ratio of labeled to unlabeled material tracked linearly with the expected ratio across a 100-fold concentration range (R² > 0.99), confirming ionization parity between isotopologues [3].

MS Discrimination

Class-level

+3 Da

Separates from natural M+1/M+2 isotopologues

Unit-resolution or HRMS context

Evidence Dimension	Ionization response factor equivalence
Target Compound Data	Co-elution with identical ionization efficiency to unlabeled analyte (inferred from SIL class behavior)
Comparator Or Baseline	Structural analog internal standard: up to 50% deviation in response factor
Quantified Difference	≈ 0% deviation (SIL) vs. 30-50% deviation (structural analog)
Conditions	ESI-LC-MS/MS; inference based on SIL vs. analog internal standard studies in quantitative bioanalysis

Why This Matters

Ionization parity between labeled standard and analyte is essential for correcting matrix effects and ensuring that calibration curves generated in solvent accurately reflect analyte concentration in complex biological extracts.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: Why Deuterated Standards Matter. Technical Application Note, 2025. View Source
• [3] Schmid K, Thüring K, Thalhammer A, et al. Accurate relative quantification of ribonucleosides can be achieved using stable isotope labeled internal spike-in standards. RNA. 2018;24(11):1466-1478. Figure 6D. View Source

Biological Activity of Unlabeled Parent Compound

Quantification of nucleoside analytes in plasma, tissue homogenates, or cell lysates without a SIL internal standard yields accuracy errors ranging from -40% (ion suppression) to +120% (matrix enhancement) relative to true concentration due to co-extracted phospholipids and salts [1]. The addition of a co-eluting deuterated or 15N-labeled internal standard reduces this matrix-induced bias to within ±15% of the nominal value across the validated concentration range, meeting FDA and EMA bioanalytical method validation acceptance criteria for accuracy and precision [2]. For 15N-labeled adenosine standards in tRNA hydrolysates, normalization to the labeled internal standard reduced inter-replicate coefficient of variation (CV) from 22% to <8% [3].

Positional Isomer Specificity

Supporting evidence

Meta-substituted vs. para-substituted analogs exhibit distinct cytokinin receptor binding

Exact isotopologue matching critical for quantification

Class-level N6-adenosine SAR context

Evidence Dimension	Quantitative accuracy in biological matrix
Target Compound Data	Bias ≤ ±15% across calibration range (inferred from SIL-standardized LC-MS/MS assays)
Comparator Or Baseline	No internal standard: bias from -40% to +120%
Quantified Difference	Reduction in absolute bias by 25-105 percentage points; CV reduction from 22% to <8%
Conditions	HILIC-MS/MS or RP-LC-MS/MS with ESI; plasma/liver/cell extract matrices

Why This Matters

This level of matrix effect correction is mandatory for generating pharmacokinetic data suitable for regulatory submission or for biomarker studies requiring absolute concentration values across diverse sample sources.

• [1] Hiefner J, Riedl J, König A, et al. A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples. Front Mol Biosci. 2023;10:1251234. View Source
• [2] U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry, November 2022. View Source
• [3] Schmid K, Thüring K, Thalhammer A, et al. Accurate relative quantification of ribonucleosides can be achieved using stable isotope labeled internal spike-in standards. RNA. 2018;24(11):1466-1478. View Source

SIL-IS Enhances LC-MS Quantitation Accuracy

The FDA M10 Bioanalytical Method Validation Guidance explicitly states that a stable isotope-labeled internal standard is the preferred approach and is 'highly recommended' for chromatographic assays employing mass spectrometric detection, as it best compensates for variability in extraction recovery, LC-MS/MS instrument response, and matrix effects [1]. Non-isotopic structural analog internal standards may be acceptable only when a SIL standard is unavailable; however, their use requires additional validation experiments to demonstrate adequate compensation for matrix effects and recovery across all study sample types, adding 2-4 weeks to method development timelines [2]. Deuterated standards are recognized by both FDA and EMA as meeting the highest tier of internal standard quality for regulated bioanalysis [3].

Quantitation Precision

Class-level

Intra-assay CV <15% at LLOQ reported for SIL-IS methods

Supports precision in limited-sample studies

Bioanalytical validation context; verify per method

Evidence Dimension	Regulatory acceptability for pivotal bioanalytical studies
Target Compound Data	SIL standard: 'highly recommended' per FDA M10; accepted without additional validation burden
Comparator Or Baseline	Non-isotopic structural analog: 'acceptable only when SIL is unavailable'; requires additional validation experiments
Quantified Difference	Reduced method development time by ~2-4 weeks; reduced regulatory query risk
Conditions	FDA M10 and EMA bioanalytical method validation guidance framework

Why This Matters

Procurement of the SIL standard at the outset of method development avoids the need for extensive justification of a suboptimal internal standard choice during regulatory review, expediting assay qualification for clinical or preclinical studies.

• [1] U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry, November 2022. Section III.B: Internal Standard Selection. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: Regulatory Acceptance. Technical Application Note, 2025. View Source

Storage Stability: 15N,d2-Labeled Lyophilized Solid vs. Unlabeled Parent in Solution

The unlabeled N-(3-hydroxybenzyl)adenosine parent compound is documented as hygroscopic and exhibits limited stability in DMSO or methanol solution, with manufacturer recommendations for storage at 2-8°C under desiccant . In contrast, N-(3-Hydroxybenzyl)adenosine-15N,d2 is supplied as a lyophilized solid that remains stable for 3 years at -20°C and 2 years at 4°C in powder form, with formulated solutions in DMSO stable for 6 months at -80°C or 1 month at -20°C . This extended shelf-life reduces the frequency of re-procurement for longitudinal studies spanning multiple years.

Evidence Dimension	Shelf-life under recommended storage
Target Compound Data	Powder: 3 years (-20°C), 2 years (4°C); DMSO solution: 6 months (-80°C), 1 month (-20°C)
Comparator Or Baseline	Unlabeled N-(3-hydroxybenzyl)adenosine: hygroscopic; limited solution stability; 2-8°C short-term storage only
Quantified Difference	Labeled powder stable 2-3 years vs. unlabeled with no long-term stability data reported
Conditions	Lyophilized solid powder vs. DMSO/methanol solution; as reported in supplier Certificate of Analysis

Why This Matters

Long-term stability at -20°C supports multi-year pharmacokinetic or biomarker studies requiring consistent internal standard performance from a single characterized batch, minimizing inter-batch variability and revalidation burden.

N-(3-Hydroxybenzyl)adenosine-15N,d2 Applications

Meta-Topolin Riboside Quantification in Plants

In preclinical or clinical pharmacokinetic investigations of N-(3-hydroxybenzyl)adenosine or its prodrug formulations, accurate determination of plasma and tissue concentrations is required for calculating AUC, Cmax, t½, and bioavailability. The 15N,d2-labeled compound serves as the definitive internal standard for isotope dilution LC-MS/MS, correcting for extraction recovery variability (typically 60-95% for nucleosides) and matrix effects from plasma phospholipids and proteins. Use of this SIL standard ensures that concentration-time data meet the ±15% accuracy and ≤15% CV precision thresholds mandated by FDA M10 guidance for regulated bioanalysis [1].

Pharmacokinetics and Metabolism in Preclinical Models

When investigating the metabolic fate of N6-substituted adenosine analogs—such as the anti-hyperlipidemic compound IMM-H007 (2′,3′,5′-tri-O-acetyl-N6-(3-hydroxyphenyl)adenosine) which undergoes deacetylation to yield N-(3-hydroxybenzyl)adenosine as a key circulating metabolite—accurate quantification of the deacetylated product is essential for establishing pharmacokinetic-pharmacodynamic relationships [1]. The 15N,d2-labeled internal standard enables precise quantitation of this metabolite in the presence of the intact prodrug and other structurally related species, without interference from in-source fragmentation or isobaric background ions [2].

NMR-Based Metabolomics and Tracer Analysis

Modified adenosine nucleosides, including N6-benzyladenosine derivatives, are investigated as potential circulating biomarkers for disease states or as endogenous signaling molecules. Absolute quantification of these low-abundance analytes in urine, plasma, or cerebrospinal fluid requires a SIL internal standard to overcome signal suppression caused by high concentrations of salts, urea, and endogenous nucleosides. The 3 Da mass shift of the 15N,d2-labeled compound enables confident detection and integration at sub-nanomolar concentrations, with limits of quantification (LLOQ) typically reaching 0.1-1 ng/mL when coupled with a validated SIL internal standard [3].

Bioanalytical Method Cross-Validation

CROs developing and validating LC-MS/MS assays for N-(3-hydroxybenzyl)adenosine require a characterized SIL internal standard to establish assay ruggedness and to support method transfer between laboratories. The extended powder stability of the 15N,d2-labeled compound (3 years at -20°C) reduces the need for frequent re-synthesis and re-characterization, minimizing batch-to-batch variability that could otherwise trigger costly partial revalidation studies . Procurement of a single batch can support method development, validation, and multiple years of sample analysis within a single project lifecycle.

Application

Selection Property

Validation Focus

Plant meta-topolin riboside quantification

Isotopic matching for plant matrix correction

Chromatographic co-elution and +3 Da MS discrimination

Preclinical ADME/PK research studies

Co-elution across biological matrices and time points

Bioanalytical method validation review

NMR metabolomics and tracer analysis

15N NMR handle and deuterium reference

Orthogonal platform validation (MS & NMR)

Bioanalytical method cross-validation

Stable isotopic signature for method transfer

Multi-platform performance parameter comparison

• [1] U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry, November 2022. View Source
• [2] Jin M, Guo N, Li T, et al. Comprehensive characterization of in vitro and in vivo metabolites of 2′,3′,5′-tri-O-acetyl-N6-(3-hydroxyphenyl)adenosine and study of the metabolites distribution in rats. Chromatographia. 2014;77(3-4):223-233. View Source
• [3] Hiefner J, Riedl J, König A, et al. A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples. Front Mol Biosci. 2023;10:1251234. View Source